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Compound of Interest

Compound Name: Antibacterial agent 31

Cat. No.: B13910116 Get Quote

The proper management and disposal of Antibacterial Agent 31 are critical for ensuring

laboratory safety and environmental protection. This guide provides detailed, step-by-step

procedures for researchers, scientists, and drug development professionals to handle and

dispose of this compound safely, minimizing exposure risks and preventing environmental

contamination. Adherence to these protocols is essential due to the agent's inherent hazards.

Immediate Safety and Handling Precautions
Antibacterial Agent 31 is classified as harmful if swallowed and is very toxic to aquatic life

with long-lasting effects[1]. All personnel handling this compound must be thoroughly trained on

its risks and the proper safety procedures.

Personal Protective Equipment (PPE): When handling Antibacterial Agent 31, the following

PPE is mandatory:

Eye Protection: Safety goggles with side-shields[1].

Hand Protection: Chemical-resistant protective gloves[1].

Body Protection: Impervious clothing, such as a lab coat[1].

Respiratory Protection: A suitable respirator should be used when there is a risk of inhaling

dust or aerosols[1].

Handling Guidelines:
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Avoid all direct contact with the skin and eyes, and prevent inhalation of dust or aerosols[1].

Work in a well-ventilated area, preferably within a chemical fume hood[1].

Do not eat, drink, or smoke in areas where the agent is handled or stored[1].

Wash hands and any exposed skin thoroughly after handling[1].

Prevent the compound from being released into the environment[1].

Key Data and Hazard Summary
The following table summarizes the essential quantitative data and classifications for

Antibacterial Agent 31.

Property Value / Classification Reference

CAS Number 2719842-14-3 [1]

Molecular Formula C₁₃H₁₂Cl₂N₂O₃S [1]

Molecular Weight 347.22 g/mol [1]

GHS Hazard Statements

H302: Harmful if

swallowedH410: Very toxic to

aquatic life with long lasting

effects

[1]

Storage Conditions

Powder: -20°CIn Solvent:

-80°CKeep container tightly

sealed in a cool, well-

ventilated area away from

sunlight and ignition sources.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]
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The primary disposal method for Antibacterial Agent 31 and its associated waste is through

an approved hazardous waste disposal facility[1]. Do not dispose of this agent down the drain

or in regular trash.

Disposal of Unused or Expired Agent (Pure Compound)
Do Not Attempt Neutralization: Avoid mixing with strong acids, alkalis, or other reactive

chemicals in an attempt to deactivate the agent, as this can lead to unknown hazardous

reactions[1].

Secure Packaging: Ensure the primary container holding the agent is tightly sealed and

clearly labeled as "Hazardous Waste: Antibacterial Agent 31".

Secondary Containment: Place the sealed primary container into a larger, durable, and leak-

proof secondary container.

Storage Pending Disposal: Store the container in a designated, secure hazardous waste

accumulation area, away from incompatible materials.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)

department or a licensed chemical waste contractor to arrange for proper disposal.

Disposal of Contaminated Labware and PPE
Solid Waste Segregation: All disposable items that have come into contact with

Antibacterial Agent 31 (e.g., gloves, pipette tips, flasks, paper towels) must be treated as

hazardous waste.

Collection: Place contaminated solid waste into a designated, clearly labeled, and durable

hazardous waste bag or container. Do not mix with non-hazardous laboratory trash.

Disposal: Once the container is full, seal it and arrange for its disposal through your EHS

office or a certified waste management provider.

Disposal of Liquid Waste (Solutions)
Waste Collection: Collect all liquid waste containing Antibacterial Agent 31 in a dedicated,

sealed, and properly labeled hazardous waste container. The label should clearly identify the
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contents and associated hazards.

Avoid Mixing: Do not mix this waste stream with other chemical wastes unless explicitly

permitted by your institution's EHS guidelines.

Storage and Disposal: Store the sealed container in a designated hazardous waste area with

secondary containment to prevent spills. Arrange for pickup and disposal by a licensed

hazardous waste contractor.

Emergency Spill Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure: Immediately evacuate all non-essential personnel from the spill area.

Ensure the area is well-ventilated[1].

Wear Full PPE: Before addressing the spill, don all required personal protective equipment,

including a respirator, safety goggles, impervious clothing, and gloves[1].

Contain the Spill: Prevent the spill from spreading or entering drains or water courses[1]. Use

a liquid-binding material (such as diatomite or universal binders) for liquid spills[1]. For solid

spills, carefully sweep or scoop the material to avoid creating dust.

Collect Spillage: Carefully collect all contaminated materials and spilled agent into a

designated hazardous waste container[1].

Decontaminate Area: Clean the spill area thoroughly with an appropriate solvent or

detergent, and collect the cleaning materials as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and institutional EHS

department according to your facility's protocols.

Experimental Deactivation Protocols
No specific, validated experimental protocols for the chemical deactivation of Antibacterial
Agent 31 are available in the provided search results. General methods for antibiotic

deactivation, such as enzymatic hydrolysis or chemical modification, exist for other classes of

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://dcchemicals.com/msds/MSDS_DC47732.html
https://www.benchchem.com/product/b13910116?utm_src=pdf-body
https://www.benchchem.com/product/b13910116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13910116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


antibiotics but cannot be safely applied to this specific agent without a validated procedure[2][3]

[4].

Recommendation: Due to the compound's hazardous nature and high aquatic toxicity,

attempting chemical deactivation without a proven protocol is strongly discouraged. The

recommended and safest procedure is to collect all waste streams containing Antibacterial
Agent 31 and dispose of them through a licensed hazardous waste management facility[1].

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from working with Antibacterial Agent 31.
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Caption: Workflow for safe segregation and disposal of Antibacterial Agent 31 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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